Methyl 2-(2-bromophenyl)thiazole-4-carboxylate

Core Science & Biosynthesis

The Ortho-Bromophenyl Thiazole Scaffold: A Comprehensive Guide to Structure-Activity Relationships and Synthetic Methodologies

Executive Summary

The thiazole ring is a privileged pharmacophore in medicinal chemistry. However, when conjugated with an ortho-bromophenyl moiety, the resulting 2-(2-bromophenyl)thiazole or 4-(2-bromophenyl)thiazole scaffolds exhibit unique stereoelectronic properties that drastically alter their pharmacological profiles. This technical whitepaper explores the Structure-Activity Relationship (SAR) dynamics of this specific scaffold, detailing how the ortho-halogen effect drives target specificity. Furthermore, it provides self-validating, step-by-step methodologies for the synthesis and biological evaluation of these derivatives.

The Mechanistic Basis of the Ortho-Bromo Effect

In rational drug design, the placement of a bulky halogen at the ortho position of a phenyl ring attached to a planar heterocycle is a deliberate structural intervention. The ortho-bromo substitution dictates the molecule's behavior through three primary mechanisms:

• Conformational Locking (Steric Hindrance) : The van der Waals radius of bromine (~1.85 Å) creates a significant steric clash with the adjacent thiazole nitrogen or sulfur atoms. This restricts free rotation around the inter-ring C-C bond, forcing the molecule into a non-planar, orthogonal conformation. This pre-organization reduces the entropic penalty upon binding to deep, narrow enzymatic pockets, such as the catalytic gorge of Acetylcholinesterase (AChE).

• Halogen Bonding (

  -Hole Interactions) : The polarizability of the heavy bromine atom leads to an anisotropic distribution of electron density, creating an electrophilic region (the -hole) at the distal end of the C-Br bond. This allows the ortho-bromo group to act as a highly directional Lewis acid, forming strong halogen bonds with Lewis base residues (e.g., backbone carbonyl oxygens) in the target protein.

• Pharmacokinetic Tuning : The introduction of bromine significantly increases the lipophilicity (LogP) of the scaffold, enhancing blood-brain barrier (BBB) penetration for central nervous system (CNS) targets, while the ortho placement minimizes the disruption of aqueous solubility compared to highly symmetric para-substitutions.

Caption: Logical relationship mapping of the ortho-bromophenyl thiazole SAR dynamics.

Structure-Activity Relationship (SAR) Dynamics by Target

The biological efficacy of the ortho-bromophenyl thiazole scaffold is highly tunable via selective substitutions. Recent literature highlights its potency across multiple therapeutic domains.

Antidiabetic Agents (α-Amylase and α-Glucosidase Inhibition)

Recent investigations into1 have identified 2-(2-bromophenyl)thiazole-5-carbohydrazide-based thioureas as exceptional dual inhibitors [1]. The SAR reveals that the ortho-bromo group is essential for anchoring the molecule within the allosteric site of α-glucosidase via halogen bonding. Derivatives in this class demonstrated IC

values ranging from 3.30 to 16.40 µM, outperforming the standard drug acarbose (IC = 9.80 µM) in specific configurations. The addition of terminal electron-withdrawing groups (like fluorine) on the thiourea moiety further enhanced binding affinity.

Neurological Targets (Cholinesterase Inhibition)

For Alzheimer's disease therapeutics,2 have been synthesized to target AChE and BuChE [2]. The SAR indicates that the ortho-bromo configuration provides the precise dihedral angle required to interact simultaneously with the peripheral anionic site (PAS) and the catalytic active site (CAS) of AChE. These multi-target directed ligands achieved IC

values as low as 0.10 µM for AChE, vastly superior to the clinical standard Donepezil.

Quantitative SAR Data Summary

The following table summarizes the quantitative impact of the ortho-bromophenyl thiazole scaffold against key enzymatic targets compared to clinical standards.

Compound Class / Scaffold	Target Enzyme	Scaffold IC Range (µM)	Standard Drug	Standard IC (µM)	Key SAR Observation
Thiazole-5-carbohydrazide Thioureas	α-Amylase	3.10 – 15.40	Acarbose	10.30 ± 0.20	Ortho-Br enhances allosteric anchoring; terminal F-substitutions increase potency.
Thiazole-5-carbohydrazide Thioureas	α-Glucosidase	3.30 – 16.40	Acarbose	9.80 ± 0.20	Halogen bonding at the ortho position prevents substrate displacement.
Benzimidazole-based Thiazoles	AChE	0.10 – 11.10	Donepezil	2.16 ± 0.12	Conformational locking allows dual PAS/CAS spanning.
Benzimidazole-based Thiazoles	BuChE	0.20 – 14.20	Donepezil	4.50 ± 0.11	Bulky ortho substitutions improve selectivity index for BuChE over AChE in specific analogs.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific causality for reagent choices and built-in quality control checkpoints.

Protocol A: Synthesis of the 2-(2-Bromophenyl)thiazole Core

This procedure utilizes a modified Hantzsch thiazole synthesis to construct the core scaffold [3, 4].

Step-by-Step Methodology:

• Reagent Preparation : Dissolve 2-bromobenzothioamide (1.0 equiv, 10 mmol) in absolute ethanol (30 mL) in a round-bottom flask equipped with a magnetic stirrer.

  • Causality: Absolute ethanol provides a high boiling point for reflux while maintaining the solubility of the thioamide and preventing the hydrolysis of subsequent ester intermediates.

• Addition : Slowly add ethyl bromopyruvate (1.1 equiv, 11 mmol) dropwise at room temperature.

  • Causality: Dropwise addition prevents uncontrolled exothermic reactions and minimizes the formation of symmetrical pyrazine byproducts.

• Cyclization : Attach a reflux condenser and heat the mixture to 80°C for 4 hours. Monitor reaction progression via TLC (Hexane:Ethyl Acetate 3:1).

  • Self-Validation Checkpoint: The disappearance of the thioamide spot (lower R

    ) and the appearance of a new, UV-active spot (higher R ) confirms successful cyclization.

• Workup : Cool to room temperature, concentrate under reduced pressure, and neutralize with saturated NaHCO

  . Extract with dichloromethane (3 x 20 mL).

  • Causality: Neutralization is critical to remove the hydrobromic acid byproduct, preventing the acid-catalyzed degradation of the newly formed thiazole core.

• Purification : Dry the organic layer over anhydrous Na

  SO , filter, and purify via flash column chromatography to yield ethyl 2-(2-bromophenyl)thiazole-4-carboxylate.

(Note: For the synthesis of 4-(2-bromophenyl)thiazoles, an alternative green-chemistry approach utilizing the coupling of 2-bromoacetophenone and thiourea with an I

/DMSO catalytic oxidative system can be employed to avoid toxic -haloketones [5].)

Caption: Experimental workflow for the synthesis and derivatization of the core scaffold.

Protocol B: In Vitro α-Glucosidase Inhibition Assay

This protocol outlines the biological evaluation of the synthesized derivatives, incorporating rigorous controls to ensure data trustworthiness.

Step-by-Step Methodology:

• Enzyme Preparation : Dissolve α-glucosidase (from Saccharomyces cerevisiae) in 0.1 M phosphate buffer (pH 6.8) to a working concentration of 0.5 U/mL.

• Inhibitor Incubation : In a 96-well microplate, mix 20 µL of the test compound (dissolved in DMSO; maximum final DMSO concentration <1% to prevent enzyme denaturation) with 20 µL of the enzyme solution and 50 µL of phosphate buffer. Incubate at 37°C for 15 minutes.

  • Causality: Pre-incubation allows the inhibitor to establish thermodynamic binding equilibrium with the enzyme before the competitive substrate is introduced.

• Substrate Addition : Add 20 µL of 5 mM p-nitrophenyl-α-D-glucopyranoside (pNPG) to initiate the reaction. Incubate at 37°C for exactly 20 minutes.

• Termination & Measurement : Stop the reaction by adding 50 µL of 0.2 M Na

  CO . Measure absorbance at 405 nm using a microplate reader.

  • Causality: The addition of Na

    CO shifts the pH to highly alkaline, immediately halting the enzymatic reaction and maximizing the molar absorptivity of the released p-nitrophenolate anion (yellow color).

• Self-Validation (Z'-Factor) : Include acarbose as a positive control and a DMSO blank as a negative control. Calculate the Z'-factor; a value > 0.5 validates the assay's robustness, ensuring the signal-to-noise ratio is sufficient for accurate IC

  determination.

References

• Identification thiazole-based analogs as potent antidiabetic agents and their molecular docking study . ResearchGate (2026). Available at:[1]

• Multipotent Cholinesterase Inhibitors for the Treatment of Alzheimer's Disease: Synthesis, Biological Analysis and Molecular Docking Study of Benzimidazole-Based Thiazole Derivatives . MDPI (2022). Available at:[2]

• NOVEL NK-3 RECEPTOR SELECTIVE ANTAGONIST COMPOUNDS, PHARMACEUTICAL COMPOSITION AND METHODS FOR USE . Google Patents / European Patent Office (2007). Available at:[3]

• An In-depth Technical Guide on the Synthesis and Characterization of C18H16BrFN2OS: A Proposed Pathway for a Novel Thiazole Derivative . BenchChem (2025). Available at:[4]

• A one-pot synthesis of 2-aminothiazoles via the coupling of ketones and thiourea using I2/dimethyl sulfoxide as a catalytic oxidative system . ResearchGate (2021/2026). Available at:[5]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Isomeric Divergence: A Technical Guide to 2-(2-bromophenyl) vs. 2-(4-bromophenyl) Thiazoles

Topic: Comparative Analysis of 2-(2-bromophenyl)thiazole and 2-(4-bromophenyl)thiazole Isomers Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Chemists, and Materials Scientists[1]

Executive Summary

In the architecture of small-molecule drug discovery and optoelectronic material design, the positional isomerism of halogenated phenylthiazoles dictates profound differences in physicochemical behavior. This guide analyzes the structural, synthetic, and functional divergence between the 2-(2-bromophenyl)thiazole (ortho-isomer) and 2-(4-bromophenyl)thiazole (para-isomer) .[1]

While the para-isomer serves as a linear, conjugated scaffold ideal for π-stacking and fluorescence, the ortho-isomer acts as a "conformational lock," introducing steric torsion that alters solubility, metabolic stability, and cross-coupling reactivity. This document provides actionable protocols and mechanistic insights for leveraging these distinct properties.

Structural & Electronic Divergence

The core difference between these isomers lies in the dihedral angle between the phenyl and thiazole rings, driven by steric interactions.

1.1 The Ortho-Effect (Steric Clash) [1]

• 2-(2-bromophenyl)thiazole: The bromine atom at the ortho position creates a significant Van der Waals repulsion with the thiazole nitrogen or sulfur atoms. To relieve this strain, the molecule rotates around the C-C bond connecting the rings.

  • Consequence: Loss of planarity (dihedral angle typically 30°–60°).[1]

  • Electronic Impact: Disrupted

    -conjugation, resulting in a hypsochromic (blue) shift in UV-Vis absorption and lower quantum yield.[1]

  • Solubility: The "twist" prevents efficient crystal packing, generally increasing solubility in organic solvents compared to the planar para-isomer.

1.2 The Para-Linearity

• 2-(4-bromophenyl)thiazole: The bromine is distal to the thiazole junction.[1]

  • Consequence: The molecule remains nearly planar (dihedral angle <10°).[1]

  • Electronic Impact: Extended conjugation length, facilitating charge transfer (CT) states.[1]

  • Physical State: Higher melting point due to efficient

    - stacking in the crystal lattice.

Data Visualization: Structural-Functional Flow

Figure 1: Mechanistic flow illustrating how steric positioning dictates the downstream application of the isomer.[1]

Synthetic Protocols & Methodologies

The Hantzsch Thiazole Synthesis is the gold standard for constructing these scaffolds. It involves the condensation of a thioamide with an

-haloketone.[2][3]

2.1 Comparative Synthesis Protocol

Reagents:

• Pathway A (Ortho): 2-Bromothiobenzamide + Chloroacetaldehyde (or

  -bromo ketone).[1]

• Pathway B (Para): 4-Bromothiobenzamide + Chloroacetaldehyde.[1]

Critical Note: While the mechanism is identical, the ortho-isomer synthesis often requires longer reflux times or higher boiling solvents (e.g., n-butanol vs. ethanol) because the steric bulk of the ortho-bromo group retards the initial nucleophilic attack of the sulfur on the

-haloketone.

Step-by-Step Protocol (Self-Validating)

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser.

• Stoichiometry: Dissolve 1.0 equiv (5.0 mmol) of the specific bromothiobenzamide in 20 mL of Ethanol (EtOH).

• Addition: Add 1.1 equiv (5.5 mmol) of

  -bromoacetaldehyde dimethyl acetal (or specific -haloketone). Note: If using acetal, add 2-3 drops of conc.[1] HCl to catalyze deprotection in situ.

• Reflux:

  • Para-isomer: Reflux for 2–4 hours. (TLC monitoring: disappearance of thioamide).[1]

  • Ortho-isomer: Reflux for 6–12 hours. (Steric hindrance slows cyclization).[1]

• Workup (Self-Validation):

  • Cool to room temperature.[2][4]

  • Neutralize with saturated NaHCO₃.

  • Observation: The para-isomer usually precipitates immediately as a solid (high crystallinity).[1] The ortho-isomer may require extraction with EtOAc due to higher solubility/oiling out.

• Purification: Recrystallize from EtOH/Water.

Synthetic Workflow Diagram

Figure 2: Hantzsch Thiazole Synthesis workflow highlighting the kinetic divergence between isomers.

Reactivity Profile: Cross-Coupling Challenges

For medicinal chemists utilizing these scaffolds as intermediates for Suzuki-Miyaura or Buchwald-Hartwig couplings, the position of the bromine is critical.

Feature	2-(4-bromophenyl)thiazole (Para)	2-(2-bromophenyl)thiazole (Ortho)
Oxidative Addition	Fast. The C-Br bond is accessible to the Pd(0) species.[1]	Slow. The thiazole ring and the Br atom create a "steric pocket" that hinders Pd insertion.
Ligand Requirement	Standard ligands (PPh₃, dppf) work efficiently.[1]	Specialized Ligands. Requires bulky, electron-rich ligands (e.g., S-Phos , X-Phos ) to facilitate oxidative addition.[1]
Side Reactions	Minimal.	Protodebromination. Higher risk of reducing the C-Br bond if the coupling is too slow.
C-H Activation	C5-H of thiazole is accessible.[1]	C5-H is accessible, but the ortho-substituent may direct catalysts away from the inter-ring bond.

Expert Tip: When coupling the ortho-isomer, use Pd(OAc)₂/S-Phos with K₃PO₄ in Toluene/Water at 100°C. The biaryl phosphine ligands are essential to overcome the steric barrier imposed by the thiazole ring adjacent to the bromine [1].

Functional Applications

4.1 Medicinal Chemistry: The "Ortho Effect"

• Conformational Restriction: The ortho-isomer is valuable in kinase inhibitor design. The steric clash forces the phenyl ring out of plane, potentially locking the molecule into a bioactive conformation that fits specific hydrophobic pockets better than the "floppy" para-isomer [2].

• Metabolic Stability: Substituents at the ortho position can block metabolic oxidation at the most reactive sites on the phenyl ring, extending half-life (

  ).[1]

4.2 Optoelectronics (OLEDs)

• Fluorescence: The para-isomer is preferred. The planarity allows for extended

  -conjugation, leading to red-shifted emission and higher quantum efficiency.[1]

• Blue Emitters: The ortho-isomer, by breaking conjugation, shifts emission to the blue/UV region. It is often used to prevent aggregation-caused quenching (ACQ) because the twisted structure prevents the molecules from stacking too tightly [3].

References

• BenchChem. "Application Notes and Protocols for the Hantzsch Thiazole Synthesis." BenchChem Technical Library. Link[1]

• Ferreira, S. et al. "The Use of Conformational Restriction in Medicinal Chemistry." Current Medicinal Chemistry, 2019. Link

• Potter, R. et al. "Correlating structure and photophysical properties in thiazolo[5,4-d]thiazole crystal derivatives."[1] Royal Society Open Science, 2020. Link

• Guseinov, F. I. et al. "Crystal structure and Hirshfeld surface analysis of 2-(4-chlorophenyl)...thiazole."[1] IUCrData, 2018. Link

Sources

• 1. pnrjournal.com [pnrjournal.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. youtube.com [youtube.com]
• 4. chemhelpasap.com [chemhelpasap.com]

commercial suppliers of Methyl 2-(2-bromophenyl)thiazole-4-carboxylate

Commercial & Technical Guide: Methyl 2-(2-bromophenyl)thiazole-4-carboxylate

Executive Summary

Methyl 2-(2-bromophenyl)thiazole-4-carboxylate is a specialized heterocyclic building block used primarily in the synthesis of kinase inhibitors, xanthine oxidase inhibitors, and peptidomimetics.[1][2]

Critical Sourcing Note: While the para-isomer (4-bromophenyl, CAS 1208081-39-3) is widely available, the ortho-isomer (2-bromophenyl) requested is frequently a "make-on-demand" item.[1]

• Primary Commercial Strategy: Purchase the corresponding carboxylic acid (CAS 955400-49-4 ) and perform a quantitative methylation.[1]

• Secondary Strategy: De novo synthesis via Hantzsch cyclization if bulk scale (>100g) is required.[1]

Part 1: Commercial Supplier Landscape

Due to the steric hindrance of the ortho-bromo group, few vendors stock the methyl ester.[1] The most reliable supply chain route is to source the carboxylic acid precursor.

Direct Precursor Availability (The "Acid" Route)

Target Compound: 2-(2-Bromophenyl)thiazole-4-carboxylic acid CAS Number: 955400-49-4[1][2]

Supplier	Category	Stock Status	Reliability Rating	Region
BLDpharm	Major Catalog	In Stock	High	Global/China
Combi-Blocks	Building Block Specialist	In Stock	High	USA
Enamine	CRO/Library	2-4 Weeks	High	Ukraine/USA
WuXi AppTec	CRO	Make-on-Demand	High	China/Global

Aggregators for the Methyl Ester

If a direct purchase of the ester is mandatory, utilize these platforms to query "virtual" inventories.

• MolPort: Scrapes boutique synthetic labs.[1]

• eMolecules: Filters for Tier 1 suppliers.[1]

• SciFinder/ChemSpider: Verify CAS validity before ordering (Note: The ester may not have an indexed CAS in all databases; search by structure).[1]

Part 2: Technical Synthesis & Protocols

Method A: Fischer Esterification (From CAS 955400-49-4)

Rationale:[1][3] The acid is commercially available.[4] Methylation is quantitative and requires no chromatography if done correctly.

Protocol:

• Dissolution: Dissolve 2-(2-bromophenyl)thiazole-4-carboxylic acid (1.0 eq) in anhydrous Methanol (0.2 M concentration).

• Activation: Cool to 0°C. Dropwise add Thionyl Chloride (SOCl₂, 2.0 eq) or conc. H₂SO₄ (catalytic).[1]

  • Note: The ortho-bromo group provides steric bulk; SOCl₂ is preferred over acid catalysis to ensure complete conversion.[1]

• Reflux: Heat to reflux (65°C) for 3–5 hours. Monitor via TLC (Hexane:EtOAc 3:1).[1]

• Workup: Evaporate MeOH. Redissolve residue in EtOAc. Wash with sat. NaHCO₃ (2x) and Brine (1x).

• Yield: Expect >95% yield. Off-white solid.[1][5][6]

Method B: Hantzsch Thiazole Synthesis (De Novo)

Rationale: If the acid is unavailable, this constructs the thiazole ring from cheap commodity chemicals.

Reagents:

• Component A: 2-Bromobenzothioamide (generated from 2-bromobenzonitrile + (NH₄)₂S or Lawesson’s reagent).[1]

• Component B: Methyl bromopyruvate (CAS 7091-09-0).[1]

Protocol:

• Condensation: In Ethanol (EtOH), mix 2-Bromobenzothioamide (1.0 eq) and Methyl bromopyruvate (1.05 eq).

• Cyclization: Reflux for 2–4 hours. The solution will turn yellow/orange.

• Mechanism: The sulfur attacks the alpha-carbon of the pyruvate, followed by imine formation and dehydration.[1]

• Isolation: Cool to room temperature. The product often precipitates as the HBr salt.

• Free Base: Filter the solid, suspend in EtOAc, and wash with NaHCO₃ to liberate the free base methyl ester.

Part 3: Mechanistic Visualization

The following diagram illustrates the decision logic for sourcing and the chemical pathway for the Hantzsch synthesis, highlighting the critical cyclization step.

Caption: Strategic sourcing flowchart and Hantzsch synthesis pathway for the target thiazole scaffold.

Part 4: Applications in Drug Discovery

The 2-(2-bromophenyl) moiety is structurally significant because the bromine atom is in the ortho position.[1] This creates a specific steric twist between the phenyl and thiazole rings (non-planar conformation), which is distinct from the planar para-isomer.[1]

Key Synthetic Utility (The "Handle")

The bromine serves as a versatile handle for Palladium-catalyzed cross-couplings to generate libraries:

Reaction Type	Reagent Class	Outcome	Application
Suzuki-Miyaura	Aryl Boronic Acids	Biaryl Systems	Kinase Inhibitors (e.g., c-Met)
Buchwald-Hartwig	Amines/Anilines	Amino-aryl thiazoles	GPCR Modulators
Heck Reaction	Acrylates	Styryl derivatives	Fluorescent Probes
Hydrolysis	LiOH / NaOH	Carboxylic Acid	Peptidomimetics / Amide coupling

Case Study: Xanthine Oxidase Inhibition

Research indicates that 2-phenylthiazole-4-carboxylic acid derivatives are potent non-purine xanthine oxidase (XO) inhibitors.[1] The ortho-substituent (like Br or alkyl groups) often improves selectivity by occupying the hydrophobic pocket of the enzyme more effectively than unsubstituted analogs [1].[1]

References

• Discovery of 2-phenylthiazole-4-carboxylic acid deriv

  • Context: Use of the thiazole scaffold for XO inhibition.
  • Source: Bioorganic & Medicinal Chemistry Letters.

  • [1]

• Synthesis and biological evaluation of 2-phenylthiazole-4-carboxamide deriv

  • Context: Cytotoxic activity of the scaffold against cancer lines.[7]

  • Source: European Journal of Medicinal Chemistry.

  • [1]

• BLDpharm Product Page (Acid Precursor).

  • Context: Commercial source for CAS 955400-49-4.[1][3][8]

  • Source: BLDpharm.[9]

• Hantzsch Thiazole Synthesis Mechanism.

  • Context: Standard operating procedure for thiazole construction.
  • Source: Organic Chemistry Portal.

Sources

• 1. 高分子化学材料|Polymer chemical materials-范德生物科技公司 [bio-fount.com]
• 2. CAS-Nummernliste -9- Seite 432-Chemicalbook [chemicalbook.com]
• 3. Combi-Blocks [combi-blocks.com]
• 4. Methyl 2-(4-broMophenyl)thiazole-4-carboxylate CAS#: 1208081-39-3 [chemicalbook.com]
• 5. chemimpex.com [chemimpex.com]
• 6. CN102372680A - A kind of method for preparing thiazole-4-carboxylic acid - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. aablocks.wordpress.com [aablocks.wordpress.com]
• 9. 955400-49-4|2-(2-Bromophenyl)thiazole-4-carboxylic acid|BLD Pharm [bldpharm.com]

Technical Guide: Solubility Profiling and Handling of Methyl 2-(2-bromophenyl)thiazole-4-carboxylate in DMSO

Topic: Solubility of Methyl 2-(2-bromophenyl)thiazole-4-carboxylate in DMSO Content Type: Technical Guide / Standard Operating Procedure (SOP) Audience: Medicinal Chemists, HTS Screeners, and Formulation Scientists

Executive Summary

Methyl 2-(2-bromophenyl)thiazole-4-carboxylate (MW: ~298.16 g/mol ) is a lipophilic thiazole intermediate commonly utilized as a scaffold in medicinal chemistry and agrochemical synthesis. Due to its structural characteristics—specifically the presence of a halogenated phenyl ring and a thiazole ester—this compound exhibits high solubility in dimethyl sulfoxide (DMSO) and low solubility in aqueous media .

This guide provides a definitive protocol for the preparation, storage, and application of DMSO stock solutions of this compound. It addresses the physicochemical basis of its dissolution, provides estimated solubility limits based on structural analogs, and outlines a self-validating workflow to prevent compound precipitation ("crash-out") during biological assays.

Physicochemical Profiling & Solubility Mechanism

To master the handling of this compound, one must first understand the molecular interactions driving its solubility.

Structural Analysis

The compound consists of three distinct domains affecting solvation:

• Thiazole Core: A planar, aromatic heterocycle that accepts hydrogen bonds (via N) but lacks donors.

• Methyl Ester (C-4): Increases lipophilicity compared to the free acid and acts as a weak hydrogen bond acceptor.

• 2-Bromophenyl Group (C-2): A bulky, hydrophobic moiety. The ortho-bromo substitution introduces steric twist, potentially disrupting crystal packing energy (compared to para-isomers), which often enhances solubility in organic solvents.

The DMSO Solvation Mechanism

DMSO is a polar aprotic solvent (

) with a high dipole moment. It dissolves methyl 2-(2-bromophenyl)thiazole-4-carboxylate through:

• Dipole-Dipole Interactions: Between the S=O bond of DMSO and the carbonyl/thiazole dipoles.

• Dispersion Forces: The methyl groups of DMSO interact favorably with the hydrophobic bromophenyl and thiazole rings.

Estimated Solubility Metrics:

Parameter	Value (Estimated)	Implication
Molecular Weight	298.16 Da	Small molecule range; favors high solubility.
LogP (Predicted)	~3.2 – 3.8	Highly lipophilic; excellent DMSO solubility, poor water solubility.
DMSO Solubility	> 50 mM (> 15 mg/mL)	Suitable for standard 10 mM or 100 mM stock solutions.

| Aqueous Solubility | < 50 µM | High risk of precipitation upon dilution >1% DMSO. |

Experimental Protocol: Stock Solution Preparation

Objective: Prepare a stable 10 mM stock solution in DMSO.

Materials

• Compound: Methyl 2-(2-bromophenyl)thiazole-4-carboxylate (Purity >95%).[1]

• Solvent: Anhydrous DMSO (Grade: Molecular Biology or Cell Culture Tested,

  99.9%).

• Vessel: Amber glass vial (borosilicate) with PTFE-lined cap. Note: Avoid polystyrene plastics as DMSO can leach contaminants.

Preparation Workflow

• Weighing: Accurately weigh 2.98 mg of the solid into the amber vial.

  • Expert Tip: Weighing small masses introduces error. It is preferable to weigh ~10-15 mg (approx. 30-50 µmol) and adjust the DMSO volume to achieve the target concentration.

• Volume Calculation:

  • Example: For 10.5 mg of compound targeting 10 mM:

• Dissolution: Add the calculated volume of DMSO.

• Agitation: Vortex for 30 seconds. If solid persists, sonicate in a water bath at room temperature for 2-5 minutes.

  • Checkpoint: Solution must be optically clear. Any turbidity indicates incomplete dissolution or impurities.

Quality Control (The "Self-Validating" Step)

Before using the stock in critical assays, validate solubility using a simple light scattering check or centrifugation test.

Figure 1: Decision tree for validating the homogeneity of the DMSO stock solution.

Biological Application: Preventing "Crash-Out"

The most critical failure mode for this compound is precipitation when the DMSO stock is diluted into aqueous buffers (e.g., PBS, cell culture media). The high lipophilicity (LogP >3) means the compound is thermodynamically unstable in water.

The Serial Dilution Protocol

To maintain solubility, use an intermediate dilution step rather than adding high-concentration stock directly to the media.

Protocol:

• Stock: 10 mM in 100% DMSO.

• Intermediate: Dilute 1:10 into 100% DMSO

  1 mM.

• Working Solution: Dilute 1:1000 into Media

  1 µM (Final DMSO = 0.1%).

Why? Direct addition of 10 mM stock to media can create local high-concentration "hotspots" where the compound precipitates instantly before mixing.

Pathway: Solubility vs. Precipitation

The following diagram illustrates the kinetic competition between dissolution and aggregation upon aqueous dilution.

Figure 2: Kinetic pathway of compound fate upon dilution. Rapid mixing and the presence of serum proteins (e.g., BSA/FBS) stabilize the supersaturated state.

Troubleshooting & Best Practices

Issue	Cause	Solution
Stock Freezes at RT	DMSO freezes at 19°C.	Warm in hands or 25°C water bath. Do not microwave.
Precipitate in Media	"Crash-out" due to low aqueous solubility.	1. Lower final concentration.2. Increase DMSO limit (if assay tolerates).3. Add surfactant (e.g., 0.01% Tween-80).
Water Absorption	DMSO is hygroscopic.	Store stocks in a desiccator or under nitrogen. Water uptake decreases compound solubility.
Yellowing of Solution	Oxidation or hydrolysis.	Check LC-MS. Thiazole esters are generally stable, but hydrolysis to the acid (insoluble) is possible in wet DMSO over months.

References

• PubChem. (2024).[2] Methyl 2-(4-bromophenyl)thiazole-4-carboxylate (Analog Data). National Library of Medicine. Available at: [Link]

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Standard reference for solubility protocols).

• Taylor & Francis. (2023). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Methyl 2-bromothiazole-4-carboxylate | C5H4BrNO2S | CID 2763213 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Strategic Derivatization of the Thiazole-4-Carboxylate Scaffold

Topic: Derivatization of Thiazole-4-Carboxylate Ester Group Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Application Note: AN-THZ-04

Abstract

The thiazole-4-carboxylate ester is a privileged pharmacophore and a high-value synthetic pivot in medicinal chemistry. Found in bioactive natural products (e.g., Bleomycin) and synthetic therapeutics (e.g., Thiabendazole analogs), the C4-position offers a unique vector for exploring structure-activity relationships (SAR). Unlike simple alkyl esters, the electron-deficient nature of the thiazole ring renders the C4-carbonyl highly electrophilic yet susceptible to specific electronic interferences during reduction or coupling. This guide provides validated, high-fidelity protocols for transforming the thiazole-4-carboxylate ester into amides, alcohols, aldehydes, and heterocyclic bioisosteres, emphasizing reaction reliability and yield optimization.

Strategic Overview: The C4 Divergency Map

The thiazole ring is π-deficient, similar to pyridine. The C4-ester is conjugated to the C=N bond, making it more reactive toward nucleophiles than a benzene-analogous benzoate. However, the basic nitrogen at the 3-position can coordinate with Lewis acids (e.g., aluminum hydrides, boranes), requiring protocol adjustments during reductions.

The following decision tree illustrates the primary derivatization pathways covered in this guide.

Figure 1: Divergent synthetic pathways from the thiazole-4-carboxylate hub. Colors indicate key stable intermediates (Grey/Yellow) and final SAR targets (Green/Red).

Module A: Hydrolysis and Amide Coupling (The SAR Engine)

Context: Direct aminolysis of thiazole esters (heating with amine) is often sluggish and prone to byproduct formation due to the thermal instability of the thiazole ring or competing nucleophilic attack at C2 (if a leaving group is present). The "Hydrolysis-Coupling" sequence is the industry standard for generating amide libraries.

Protocol A1: Chemo-Selective Hydrolysis

Objective: Cleave the ester without decarboxylation (a known risk for electron-deficient heteroaromatic acids).

• Reagents:

  • Substrate: Ethyl/Methyl thiazole-4-carboxylate (1.0 equiv).

  • Base: Lithium Hydroxide monohydrate (LiOH·H2O) (2.5 equiv). Note: LiOH is preferred over NaOH for its better solubility in THF/Water mixtures.

  • Solvent: THF:Water (3:1 v/v).

• Procedure:

  • Dissolve substrate in THF (0.2 M). Cool to 0 °C.

  • Add LiOH dissolved in minimum water dropwise.

  • Stir at 0 °C for 30 min, then warm to Room Temperature (RT). Monitor by LCMS (Acid usually elutes at the solvent front).

  • Critical Step: Upon completion (~2–4 h), carefully acidify to pH 3–4 using 1N HCl. Do not use strong mineral acids below pH 2 to avoid protonating the thiazole nitrogen, which can trap the zwitterion in the aqueous phase.

  • Extract with EtOAc (3x). If the acid is polar, use n-Butanol or DCM:iPrOH (3:1).

  • Dry (Na2SO4) and concentrate.

• Yield Expectation: 85–95%.

Protocol A2: Amide Coupling

Objective: Amidation of the electron-deficient acid. Expert Insight: Thiazole-4-carboxylic acids are less nucleophilic. Standard EDC/HOBt often reacts slowly. HATU or T3P (Propylphosphonic anhydride) are superior choices to prevent racemization (if chiral centers exist on side chains) and drive the reaction to completion.

• Reagents:

  • Thiazole-4-carboxylic acid (1.0 equiv).

  • Amine (R-NH2) (1.1 equiv).

  • Coupling Agent: HATU (1.2 equiv).

  • Base: DIPEA (3.0 equiv).

  • Solvent: DMF (anhydrous).

• Procedure:

  • Dissolve Acid and DIPEA in DMF. Stir 5 min to pre-activate carboxylate.

  • Add HATU.[1] Stir 5 min (solution turns yellow).

  • Add Amine. Stir at RT for 2–12 h.

  • Workup: Dilute with EtOAc, wash with sat. NaHCO3 (removes HOBt byproduct), water, and brine.

• Validation: 1H NMR will show a distinct downfield shift of the amide NH (often δ 7.5–9.0 ppm).

Module B: Reductive Transformations (The Alcohol Pivot)

Context: Converting the ester to a primary alcohol (–CH2OH) opens access to ethers (via Williamson synthesis), aldehydes (via oxidation), and amines (via reductive amination). Challenge: The thiazole nitrogen can complex with Aluminum or Boron, requiring excess reagent.

Protocol B1: Reduction to Primary Alcohol

Choice of Reagent:

• LiAlH4 (LAH): Gold standard. Fast, complete reduction.

• NaBH4 + CaCl2: Milder alternative if nitro/cyano groups are present on the scaffold.

Standard LAH Protocol:

• Setup: Flame-dried glassware, N2 atmosphere.

• Reagents:

  • Thiazole-4-ester (1.0 equiv).[2]

  • LiAlH4 (2.0 M in THF) (1.5 equiv). Note: 0.5 eq is consumed by the ring nitrogen coordination.

  • Solvent: Anhydrous THF or Et2O.

• Procedure:

  • Cool substrate solution (0.1 M) to -78 °C (or 0 °C for robust substrates).

  • Add LiAlH4 dropwise. The mixture may turn orange/red (characteristic of thiazole-aluminum complexes).

  • Warm to 0 °C and stir for 1 h.

  • Quench (Fieser Method): For x g of LAH, add x mL water, x mL 15% NaOH, 3x mL water.

  • Filter the granular white precipitate. Concentrate filtrate.

• Yield: 80–90%.

Protocol B2: Oxidation to Aldehyde

Expert Insight: Thiazole alcohols are benzylic-like. MnO2 is the preferred oxidant because it is mild and selective for "benzylic" (heteroaromatic) alcohols, avoiding over-oxidation to the acid.

• Reagents: Activated MnO2 (10–20 equiv), DCM or Chloroform.

• Procedure: Stir alcohol with MnO2 at RT or reflux (40 °C) for 12 h. Filter through Celite.

• Result: Clean conversion to Thiazole-4-carbaldehyde.

Module C: Heterocycle Formation (Bioisosteres)

Context: The 1,3,4-oxadiazole ring is a classic bioisostere for the ester/amide group, improving metabolic stability and hydrogen-bonding potential.

Protocol C1: Hydrazide Formation

• Reagents: Thiazole-4-ester (1.0 equiv), Hydrazine hydrate (5.0–10.0 equiv), Ethanol.

• Procedure: Reflux for 2–6 h.

• Workup: Cool to RT. The hydrazide often precipitates. Filter and wash with cold EtOH. If not, concentrate and triturate with Et2O.

• Key Data: LCMS shows [M+H]+ corresponding to Ester mass - OR + NHNH2.

Protocol C2: Cyclization to 1,3,4-Oxadiazole

Method: One-pot cyclization with a carboxylic acid using POCl3.

• Reagents:

  • Thiazole-4-hydrazide (1.0 equiv).

  • Aromatic/Aliphatic Acid (R-COOH) (1.1 equiv).

  • POCl3 (Solvent/Reagent).[3][4][5]

• Procedure:

  • Mix Hydrazide and Acid in POCl3 (5–10 volumes).

  • Reflux (100–110 °C) for 4–8 h.

  • Safety: Quench carefully by pouring onto crushed ice/NaOH (exothermic!).

  • Extract precipitate or organic layer with EtOAc.[1]

• Alternative (Milder): Use Burgess Reagent in THF (microwave, 100 °C, 10 min) for acid-sensitive substrates.

Summary of Reaction Conditions & Compatibility

Transformation	Reagent of Choice	Conditions	Key Tolerance/Incompatibility
Hydrolysis	LiOH (aq)/THF	0°C to RT, 2h	Compatible with most R-groups. Avoid strong acid workup.
Amidation	HATU/DIPEA	DMF, RT, 4h	Best for sterically hindered amines.
Reduction	LiAlH4	THF, 0°C, 1h	Incompatible with ketones, nitro, cyano groups.
Mild Reduction	NaBH4 / CaCl2	EtOH/THF, 0°C	Tolerates cyano/nitro groups. Slower.
Hydrazinolysis	N2H4·H2O	EtOH, Reflux	Incompatible with other esters/halides (nucleophilic attack).
Oxadiazole	POCl3	Reflux	Harsh. Use T3P or Burgess reagent for sensitive substrates.

References

• Thiazole Scaffold in Medicinal Chemistry

  • Mishra, C. B., et al. "Thiazole: A potent scaffold for the development of new drug candidates." Journal of Heterocyclic Chemistry, 2017.

• Ester Hydrolysis & Amidation Protocols

  • Valeur, E., & Bradley, M. "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 2009.

• Reduction of Heterocyclic Esters

  • Brown, H. C., et al. "Selective reductions. Reaction of lithium aluminum hydride with esters." Journal of Organic Chemistry.

• Synthesis of 1,3,4-Oxadiazoles from Hydrazides

  • Bostrom, J., et al. "Oxadiazoles in Medicinal Chemistry."[1] Journal of Medicinal Chemistry, 2012.

• Specific Thiazole-4-Carboxylate Chemistry (Febuxostat/Thiabendazole context)

  • Nawrot, et al.

Sources

• 1. openmedicinalchemistryjournal.com [openmedicinalchemistryjournal.com]
• 2. CN102372680A - A kind of method for preparing thiazole-4-carboxylic acid - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. nanobioletters.com [nanobioletters.com]
• 5. 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Fidelity Buchwald-Hartwig Amination of 2-(2-bromophenyl)thiazole Derivatives

Part 1: Executive Summary & Strategic Analysis

The Challenge: Sterics Meets Chelation

The amination of 2-(2-bromophenyl)thiazole presents a "perfect storm" of catalytic challenges. Unlike simple aryl halides, this substrate possesses two antagonistic features:

• Steric Hindrance: The bromine atom is ortho to the thiazole ring, creating significant steric bulk that impedes oxidative addition.

• Catalyst Poisoning (The "Thiazole Trap"): The thiazole nitrogen is a Lewis base capable of coordinating to Palladium. In the absence of a sufficiently bulky ligand, the substrate acts as a bidentate chelate (N^C coordination) after oxidative addition, forming a stable 5-membered palladacycle that resists reductive elimination, effectively stalling the catalytic cycle.

The Solution: Sterically Demanding Pre-Catalysts

Success relies on out-competing the substrate's internal coordination. This protocol utilizes Buchwald G3/G4 Pre-catalysts bearing bulky biaryl phosphine ligands (RuPhos, XPhos, BrettPhos). These ligands serve a dual purpose:

• Steric Bulk: Prevents the thiazole nitrogen from binding to the Pd center.

• Electron Richness: Facilitates oxidative addition into the hindered C–Br bond.

Part 2: Mechanistic Insight & Ligand Selection

The "Thiazole Trap" Mechanism

The diagram below illustrates the competition between the productive catalytic cycle and the non-productive chelation pathway.

Figure 1: Catalytic cycle showing the "Thiazole Trap" (Red) where the substrate chelates Pd, versus the productive pathway (Green) enabled by bulky ligands.[1]

Ligand Selection Matrix

Choose your ligand based on the amine partner. Do not use generic PPh3 or dppf.

Amine Class	Recommended Ligand	Rationale
Primary Aliphatic	BrettPhos or RuPhos	Prevents β-hydride elimination; handles sterics well.
Primary Anilines	BrettPhos	Optimized for weaker nucleophiles; high turnover.
Secondary Amines	RuPhos or XPhos	RuPhos is the "universal" choice for hindered halides.
Amides/Carbamates	tBuBrettPhos	Specifically tuned for amidations.[2][3]

Part 3: Optimized Experimental Protocols

General Screening Protocol (100 mg Scale)

Use this protocol to validate ligand choice before scale-up.

Reagents:

• Substrate: 2-(2-bromophenyl)thiazole (0.42 mmol, 100 mg)

• Amine: 1.2 equivalents[4][5]

• Catalyst: RuPhos Pd G4 (2-5 mol%)

• Base: NaOtBu (1.4 equiv) or Cs2CO3 (2.0 equiv for sensitive substrates)

• Solvent: Anhydrous Toluene or 1,4-Dioxane (2 mL, 0.2 M)

Step-by-Step:

• Vessel Prep: Oven-dry a 10 mL reaction vial containing a stir bar. Cool under Argon flow.

• Solids Addition: Add Pd-precatalyst, Base, and Substrate (if solid). Cap and purge with Argon x3 (vacuum/backfill).

• Liquids Addition: Inject anhydrous solvent and Amine (if liquid) through the septum.

• Activation: Stir at 80–100 °C for 2–12 hours.

  • Note: The G4 precatalyst activates immediately upon heating; no induction period is required.

• Monitoring: Check TLC. The starting bromide often fluoresces blue; the product usually shifts to yellow/green or loses fluorescence.

• Workup: Filter through a small pad of Celite/Silica, eluting with EtOAc. Concentrate and analyze by crude NMR.

High-Yield Scale-Up Protocol (1.0 g Scale)

Optimized for 2-(2-bromophenyl)thiazole + Morpholine (Secondary amine example).

Reagents:

• Substrate: 1.0 g (4.16 mmol)

• Morpholine: 435 µL (5.0 mmol, 1.2 equiv)

• RuPhos Pd G4 : 105 mg (3 mol%)

  • Alternative: Pd2(dba)3 (1.5 mol%) + RuPhos (6 mol%) - Pre-mix in solvent for 5 mins before adding.

• NaOtBu: 560 mg (5.8 mmol, 1.4 equiv)

• Solvent: Toluene (20 mL, 0.2 M)

Workflow Diagram:

Figure 2: Standardized workflow for gram-scale amination.

Detailed Procedure:

• Inerting: Charge a 50 mL 2-neck round-bottom flask with RuPhos Pd G4 , NaOtBu , and Substrate . Equip with a reflux condenser and rubber septum. Evacuate and backfill with Argon (3 cycles).

• Addition: Syringe in anhydrous Toluene. Add Morpholine dropwise.

• Reaction: Immerse in a pre-heated oil bath at 100 °C . Stir vigorously (800 rpm).

  • Why? Heterogeneous bases (NaOtBu) require efficient mixing to maintain the catalytic cycle.

• Completion: Reaction typically finishes in 4 hours. Monitor for the disappearance of the bromide (m/z ~240/242).

• Quench: Cool to RT. Dilute with EtOAc (30 mL). Filter through Celite to remove Pd black and salts.

• Purification: Flash chromatography. Tip: Thiazole amines can be slightly basic; add 1% Et3N to the eluent if streaking occurs.

Part 4: Troubleshooting & Self-Validation

This protocol is self-validating if you monitor specific checkpoints.

Symptom	Diagnosis	Corrective Action
No Reaction (SM Recovery)	Catalyst Poisoning	Switch to a bulkier ligand (XPhos or BrettPhos ) to displace the thiazole nitrogen. Ensure O2 exclusion.
Debromination (Ar-H)	β-Hydride Elimination	Reaction is too hot or ligand is too small. Switch to RuPhos (suppresses dehalogenation). Lower temp to 80 °C.
Low Conversion (<50%)	Catalyst Death	Pd black formation visible? Add 1 mol% more catalyst.[6] Ensure solvent is anhydrous (water kills the catalyst with some ligands).
Bis-Arylation	Primary Amine Over-reaction	Use BrettPhos (highly selective for mono-arylation). Use excess amine (1.5 equiv).[7]

Part 5: References

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.

• Maiti, D., et al. (2011).[8] Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases.[8] Chemical Science, 2(1), 57-68.

• Bruno, N. C., et al. (2013). Pd-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts.[9][10] Chemical Science, 4(3), 916-920.

• Ingoglia, B. T., et al. (2019). Palladium-Catalyzed C–N Cross-Coupling Reactions: A Practical Guide. Tetrahedron, 75(31), 4199-4211.

• Sigma-Aldrich. (2024). Buchwald Ligands & Precatalysts User Guide.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. atlanchimpharma.com [atlanchimpharma.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings [organic-chemistry.org]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. dspace.mit.edu [dspace.mit.edu]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts [escholarship.org]

Application Notes &amp; Protocols: Synthesis of Novel Antimicrobial Agents from Thiazole Carboxylate Precursors

Abstract

The escalating crisis of antimicrobial resistance necessitates the urgent development of novel therapeutic agents. Thiazole-containing compounds have emerged as a promising class of antimicrobials due to their diverse biological activities and versatile synthetic accessibility.[1][2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of potent antimicrobial agents using thiazole carboxylates as key precursors. We delve into the strategic rationale behind various synthetic pathways, provide detailed, field-proven protocols, and offer insights into the structure-activity relationships that govern the antimicrobial efficacy of these compounds.

Introduction: The Thiazole Scaffold in Antimicrobial Drug Discovery

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a privileged scaffold in medicinal chemistry.[4][5] Its unique electronic properties and ability to participate in various non-covalent interactions, such as hydrogen bonding and π-π stacking, make it an ideal framework for designing molecules that can effectively bind to biological targets.[6] Thiazole derivatives have demonstrated a broad spectrum of pharmacological activities, including antibacterial, antifungal, antiviral, and antitumor effects.[1][3][4]

Thiazole carboxylates, in particular, represent a highly versatile class of starting materials for the synthesis of novel antimicrobial agents. The carboxylate group can be readily modified to introduce a wide range of functional groups and build molecular complexity, allowing for the fine-tuning of physicochemical properties and biological activity. This guide will explore the strategic utilization of thiazole carboxylate precursors in the synthesis of next-generation antimicrobial compounds.

Core Synthetic Strategies from Thiazole Carboxylate Precursors

The synthesis of antimicrobial agents from thiazole carboxylate precursors generally involves two main strategies: modification of the carboxylate moiety and functionalization of other positions on the thiazole ring.

The Hantzsch Thiazole Synthesis: A Primary Route to Thiazole Carboxylates

A foundational method for accessing the thiazole core is the Hantzsch thiazole synthesis.[4][5] This reaction involves the cyclization of an α-halocarbonyl compound with a thioamide-containing reactant.[4][5] For the synthesis of thiazole carboxylate precursors, an α-halo ester is typically employed.

Diagram 1: Hantzsch Thiazole Synthesis for Thiazole Carboxylates

Caption: General workflow of the Hantzsch synthesis to yield thiazole carboxylates.

Modification of the Carboxylate Group

The ester functionality of thiazole carboxylates is a versatile handle for introducing diverse chemical moieties.

• Amide Formation: Conversion of the ester to an amide is a common strategy to introduce new substituents and potential hydrogen bonding donors and acceptors. This can be achieved through direct aminolysis or via a two-step hydrolysis-amidation sequence.

• Hydrazide Formation: Reaction of the ester with hydrazine hydrate yields the corresponding hydrazide, which is a key intermediate for the synthesis of various heterocyclic systems, such as 1,3,4-oxadiazoles and pyrazoles.[7]

• Reduction: The ester can be reduced to the corresponding alcohol, which can then be further functionalized.

Synthesis of Schiff Bases from 2-Aminothiazole-4-carboxylates

A particularly fruitful approach involves the use of 2-aminothiazole-4-carboxylate precursors. The 2-amino group can be readily condensed with various aldehydes and ketones to form Schiff bases (imines), which have shown significant antimicrobial activity.[8]

Diagram 2: Synthetic Workflow for Thiazole-based Schiff Bases

Caption: Workflow for the synthesis of antimicrobial Schiff bases.

Detailed Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-aminothiazole-4-carboxylate

This protocol is adapted from established literature procedures.[8]

Materials:

• Ethyl bromopyruvate

• Thiourea

• Ethanol (99.9%)

• Sodium hydroxide (2 M solution)

• Ice

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add ethyl bromopyruvate (2 mol) and thiourea (3 mol) in 100 mL of 99.9% ethanol.

• Reflux the reaction mixture for 24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of petroleum ether: ethyl acetate (1:3).

• After completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure using a rotary evaporator.

• Pour the concentrated residue into ice-cold water and basify to pH 10 with a 2 M NaOH solution.

• An off-white precipitate will form. Filter the solid, wash with cold water, and recrystallize from ethanol to obtain pure ethyl 2-aminothiazole-4-carboxylate.

Expected Yield: ~70%

Characterization:

• Melting Point: 175–177 °C

• IR (KBr, cm⁻¹): 1690 (C=O, ester), 3300–3150 (NH₂, amine), 3000 (C–H stretch)

• ¹H NMR (DMSO-d₆, δ ppm): 7.41 (s, 1H, thiazole-H), 5.85 (s, 2H, NH₂), 4.34 (q, 2H, OCH₂), 1.38 (t, 3H, CH₃)

Protocol 2: Synthesis of Thiazole-based Schiff Bases

This protocol describes the general procedure for synthesizing Schiff bases from ethyl 2-aminothiazole-4-carboxylate.[8]

Materials:

• Ethyl 2-aminothiazole-4-carboxylate (from Protocol 1)

• Substituted aldehyde or ketone

• Absolute ethanol

• Glacial acetic acid

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve ethyl 2-aminothiazole-4-carboxylate (0.05 mol) and the desired aldehyde or ketone (0.05 mol) in 30 mL of absolute ethanol.

• Add a few drops of glacial acetic acid as a catalyst.

• Stir the reaction mixture and reflux for 12 hours. Monitor the reaction progress by TLC.

• After cooling, evaporate the excess solvent using a rotary evaporator.

• Dissolve the residue in ethyl acetate. Crystal growth should be observed after a few days.

• Filter the crystals and wash with a small amount of cold ethyl acetate to obtain the pure Schiff base derivative.

Structure-Activity Relationship (SAR) Insights

The antimicrobial activity of thiazole derivatives is highly dependent on the nature and position of substituents on the thiazole ring.

Position	Substituent Type	Impact on Antimicrobial Activity	Reference
C2	Amino group	Often serves as a key point for derivatization to form active compounds like Schiff bases.	[8]
Phenylamino group	Can enhance antimicrobial properties.	[2]
C4	Phenyl group	Lipophilic groups at this position can lead to better activity.	[1]
Carboxylate group	Provides a handle for further modification to modulate activity.	[9]
C5	Acyl group	Substitution with acyl groups can result in antibacterial activity.	[9]
Carboxylate group	The presence of an ethyl carboxylate substituent can sometimes slightly decrease overall antimicrobial activity compared to other groups.	[9]

Antimicrobial Activity Evaluation

The synthesized compounds should be evaluated for their antimicrobial activity against a panel of clinically relevant Gram-positive and Gram-negative bacteria, as well as fungal strains.

Protocol 3: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

Materials:

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• 96-well microtiter plates

• Bacterial or fungal inoculum (adjusted to 0.5 McFarland standard)

• Synthesized compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Negative control (broth with solvent)

Procedure:

• Prepare serial two-fold dilutions of the test compounds in the appropriate broth in the wells of a 96-well plate.

• Add the standardized microbial inoculum to each well.

• Include positive and negative controls on each plate.

• Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Data Presentation: Representative Antimicrobial Thiazole Derivatives

The following table summarizes the antimicrobial activity of representative thiazole derivatives synthesized from carboxylate precursors.

Compound	Structure	Target Organism	MIC (µg/mL)	Reference
Thiazole Schiff Base	2-((4-chlorobenzylidene)amino)thiazole-4-carboxylate	S. aureus	16	[8]
Thiazole-Oxadiazole Hybrid	5-((4-methyl-5-(ethoxycarbonyl)thiazol-2-yl)amino)-1,3,4-oxadiazole-2-thiol	E. coli	32	[7]
Catechol-derived Thiazole	2-(3,4-dihydroxyphenyl)-4-phenylthiazole	MRSA	≤ 2	[10]

Conclusion

Thiazole carboxylates are invaluable precursors for the synthesis of a diverse array of antimicrobial agents. Their facile synthesis via methods like the Hantzsch reaction and the versatility of the carboxylate group for further chemical modification provide a robust platform for the development of novel therapeutics to combat the growing threat of antimicrobial resistance. The protocols and insights provided in this guide are intended to empower researchers in their efforts to discover and develop the next generation of antimicrobial drugs.

References

• Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance - PMC. (n.d.).
• Synthesis of catechol-derived thiazole derivatives as potent antimicrobial agents. (n.d.).

• An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023) - MDPI. (2024, January 9). Retrieved from [Link]

• An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023) - PMC. (n.d.).

• Antibacterial Activity of Thiazole and its Derivatives: A Review - Biointerface Research in Applied Chemistry. (2021, June 18). Retrieved from [Link]

• An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC. (n.d.). Retrieved from [Link]

• Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. (n.d.).

• An Overview on the Structure-Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017-2022) - Preprints.org. (2023, December 5). Retrieved from [Link]

• Thiazole-based analogues as potential antibacterial agents against methicillin-resistant Staphylococcus aureus (MRSA) and their SAR elucidation - PubMed. (2023, November 5). Retrieved from [Link]

• Synthesis and structure–activity relationship of novel thiazole aminoguanidines against MRSA and Escherichia coli - PMC. (n.d.). Retrieved from [Link]

• The Potential of Thiazole Derivatives as Antimicrobial Agents. (2022, November 17). Retrieved from [Link]

• Synthesis and Antimicrobial Evaluation of 2-[2-(9H-Fluoren-9-ylidene)hydrazin-1-yl]-1,3-thiazole Derivatives - MDPI. (2024, August 19). Retrieved from [Link]

• Evaluation of anti-bacterial effects of some novel thiazole and imidazole derivatives against some pathogenic bacteria. (n.d.).

• One-Pot Synthesis of Thiazoles via Hantzsch Thiazole Reaction and Their Antimicrobial Activity | Asian Journal of Chemistry. (2015, December 30). Retrieved from [Link]

• A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. (2025, July 30).

• Designing, synthesis and characterization of 2-aminothiazole-4-carboxylate Schiff bases; antimicrobial evaluation against multidrug resistant strains and molecular docking - PMC. (2019, September 14). Retrieved from [Link]

• Antibacterial activity evaluation and mode of action study of novel thiazole-quinolinium derivatives - RSC Publishing. (2020, April 16). Retrieved from [Link]

• Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. (2025, August 27).

• Cook–Heilbron thiazole synthesis - Wikipedia. (n.d.). Retrieved from [Link]

• Synthesis, Characterization and Antimicrobial Evaluation of some Thiazole-Derived Carbamates, Semicarbazones, Amides and Carboxamide. (2010, August 1).

• Synthesis of Thiazole Derivatives as Antimicrobial Agents by Green Chemistry Techniques - Semantic Scholar. (2018, January 6). Retrieved from [Link]

• Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update - Journal of Chemical Reviews. (2023, April 7). Retrieved from [Link]

• Cook–Heilbron thiazole synthesis. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

• Design and synthesis of novel thiazole–benzimidazole hybrids as antimicrobial agents - arkat usa. (2024, December 21). Retrieved from [Link]

• Synthesis, antimicrobial and cytotoxic activities of some novel thiazole clubbed 1,3,4-oxadiazoles - PMC. (n.d.). Retrieved from [Link]

• Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies - PMC. (n.d.). Retrieved from [Link]

• The Potential of Thiazole Derivatives as Antimicrobial Agents - MDPI. (2022, November 17). Retrieved from [Link]

Sources

• 1. Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jchemrev.com [jchemrev.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, antimicrobial and cytotoxic activities of some novel thiazole clubbed 1,3,4-oxadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Designing, synthesis and characterization of 2-aminothiazole-4-carboxylate Schiff bases; antimicrobial evaluation against multidrug resistant strains and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis of catechol-derived thiazole derivatives as potent antimicrobial agents - American Chemical Society [acs.digitellinc.com]

Application Note: Microwave-Assisted Synthesis of 2-Arylthiazole-4-carboxylates

Scientific Rationale & Scope

2-Arylthiazole-4-carboxylates are privileged scaffolds in modern drug discovery, frequently embedded in anti-tubercular agents, selective kinase inhibitors, and advanced fluorescent cellular probes 1. The classical construction of this heteroaromatic ring system relies on the Hantzsch thiazole synthesis—a cyclocondensation between an aryl thioamide and an

-haloester (such as ethyl bromopyruvate). While historically significant, conventional thermal reflux methods are plagued by extended reaction times, mediocre yields, and the generation of intractable polymeric byproducts 2.

This application note details a highly efficient Microwave-Assisted Organic Synthesis (MAOS) protocol that circumvents these thermal limitations, providing drug development professionals with a rapid, scalable, and high-yielding methodology.

Mechanistic Causality: Overcoming Thermal Instability

To understand why microwave irradiation is vastly superior for this specific transformation, one must analyze the causality of the Hantzsch cyclocondensation cascade:

• Alkylation: The highly nucleophilic sulfur of the thioamide attacks the -carbon of ethyl bromopyruvate, displacing the bromide ion.

• Cyclization: The thioamide nitrogen attacks the ketone carbonyl, forming a transient hydroxythiazoline intermediate .

• Dehydration: Elimination of water yields the aromatized thiazole.

The Causality of Microwave Efficacy: The critical bottleneck in conventional heating is the acid instability of the hydroxythiazoline intermediate. Under prolonged thermal conditions, this intermediate is prone to retro-aldol-type cleavage or epimerization (if chiral substituents are present), leading to significant material loss and racemization 3. Microwave irradiation utilizes solvents with high microwave loss tangents (like ethanol,

) to achieve rapid, volumetric heating. This intense, localized energy transfer accelerates the dehydration step, driving the reaction to the thermodynamically stable aromatized product in minutes before intermediate degradation can occur 2.

Pathway Visualization

Fig 1. General workflow for the microwave-assisted synthesis of 2-arylthiazole-4-carboxylates.

Fig 2. Mechanistic pathway of the Hantzsch thiazole synthesis via intermediate dehydration.

Comparative Kinetic & Yield Data

The following table summarizes the quantitative advantages of transitioning from conventional thermal reflux to microwave irradiation for the synthesis of ethyl 2-phenylthiazole-4-carboxylate.

Reaction Parameter	Conventional Heating (Reflux)	Microwave Irradiation (Sealed)
Temperature	78 °C (Ethanol boiling point)	90 °C (Pressurized)
Reaction Time	4 – 8 hours	5 – 10 minutes
Isolated Yield	45% – 60%	85% – 95%
Crude Purity	Moderate (Requires column chromatography)	High (Often requires only trituration)
Intermediate Stability	Prone to acid-catalyzed degradation	Rapidly dehydrated to stable product

Standardized Protocol: Synthesis of Ethyl 2-phenylthiazole-4-carboxylate

Note: This protocol is optimized for a monomode microwave reactor (e.g., CEM Discover or Anton Paar Monowave) equipped with IR temperature sensing.

Reagents Required:

• Thiobenzamide: 1.0 mmol (137.2 mg)

• Ethyl bromopyruvate: 1.1 mmol (214.5 mg / ~138 µL)

• Absolute Ethanol: 3.0 mL (Microwave absorbing solvent)

Step-by-Step Methodology:

• Reaction Assembly: In a 10 mL microwave-safe glass vial equipped with a magnetic stir bar, dissolve 1.0 mmol of thiobenzamide in 3.0 mL of absolute ethanol.

• Electrophile Addition: Add 1.1 mmol of ethyl bromopyruvate dropwise.

  • Causality Note: Adding the highly reactive

    -haloester at room temperature prevents premature, uncontrolled exothermic alkylation before the reaction vessel is safely sealed.

• Microwave Irradiation: Seal the vial with a Teflon-lined crimp cap. Irradiate the mixture at 90 °C for 10 minutes. Set the maximum power limit to 150 W and enable simultaneous air-cooling (e.g., PowerMAX mode) if your instrument supports it.

  • Causality Note: Simultaneous cooling forces the magnetron to input continuous microwave energy to maintain 90 °C, maximizing the kinetic acceleration of the dehydration step.

• Quenching & Workup: Allow the vial to cool to <40 °C before uncapping. Dilute the crude mixture with 15 mL of Ethyl Acetate (EtOAc). Wash sequentially with saturated aqueous

  (2 × 10 mL) to neutralize the generated hydrobromic acid (HBr), followed by brine (10 mL).

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure. The crude product can be used directly for subsequent saponification or recrystallized from hot ethanol.

Self-Validation & Quality Control

A highly robust protocol must act as a self-validating system. Use the following checkpoints to verify reaction success prior to advanced NMR/HRMS analysis:

• Visual Cue: The reaction mixture will transition from a pale yellow suspension to a homogeneous, deep orange/brown solution upon successful cyclization and aromatization.

• TLC Validation: Spot the crude mixture on a silica gel plate (Eluent: 20% EtOAc in Hexanes). The starting thiobenzamide (

  ) should be completely consumed. The product, ethyl 2-phenylthiazole-4-carboxylate, will appear as a distinct, highly UV-active spot at under 254 nm light. It often exhibits a faint blue fluorescence under 365 nm light due to the extended conjugated -system.

• Precipitation Cue: If the crude mixture is concentrated and triturated with cold hexanes, the pure product will readily precipitate as an off-white to pale yellow crystalline solid, confirming high purity and successful elimination of polymeric byproducts.

References

• [2] Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines. PMC (NIH). URL:[Link]

• [1] Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PMC (NIH). URL:[Link]

• [3] Stereoselective Synthesis of the γ-Lactam Hydrolysate of the Thiopeptide Cyclothiazomycin. Organic Letters (ACS Publications). URL:[Link]

Sources

• 1. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in 2-(2-Bromophenyl)thiazole Coupling

Ticket ID: #THZ-BR-2024-001 Subject: Optimization of Cross-Coupling Protocols for Ortho-Substituted Thiazolyl-Arenes Status: Open Assigned Specialist: Senior Application Scientist, Catalysis Division

Executive Summary: The "Double-Lock" Challenge

Coupling 2-(2-bromophenyl)thiazole presents a unique "double-lock" failure mode that frustrates standard catalytic cycles. Unlike simple aryl bromides, this substrate combines two antagonistic features:

• Steric Wall (The Ortho Effect): The bromine atom at the ortho position creates significant steric bulk, impeding the approach of the palladium center for oxidative addition.

• The Chelation Trap: The thiazole nitrogen (N3) is electron-rich and positioned to form a stable 5-membered chelate with the palladium center after oxidative addition (or prior to it). This "poisoning" effect sequesters the catalyst in an inactive resting state, preventing transmetallation.

The Solution: To pick this lock, you must use bulky, electron-rich ligands (Buchwald Type) that are sterically demanding enough to prevent N-coordination but flexible enough to facilitate oxidative addition, combined with pre-activated catalysts (Pd-G3/G4) to bypass the activation energy barrier.

Hardware Selection: Catalyst & Ligand Architecture

The Ligand Decision Matrix

Standard phosphines like PPh3 or dppf will fail here. You require dialkylbiaryl phosphines.[1]

Ligand	Recommendation Level	Mechanism of Action	Best For
SPhos	⭐⭐⭐⭐⭐ (Primary)	High electron density facilitates oxidative addition; methoxy groups provide hemilabile stability.	Suzuki-Miyaura (General)
XPhos	⭐⭐⭐⭐ (Secondary)	Increased steric bulk (iPr groups) prevents N-chelation more effectively in extremely hindered cases.	Suzuki (Tetra-ortho substituted)
RuPhos	⭐⭐⭐⭐ (Specific)	Excellent for C-N bond formation (Buchwald-Hartwig) due to mono-ligation preference.	Amination / Amidation
P(t-Bu)3	⭐⭐⭐ (Alternative)	highly reactive but air-sensitive; often used in "ligand-free" high-loading protocols.	Stille / Negishi

The Precatalyst Advantage

Avoid Pd(OAc)₂ or Pd₂(dba)₃ if possible. These require reduction to Pd(0) in situ, which is often inefficient in the presence of the thiazole nitrogen (which intercepts the Pd(II)).

• Recommendation: Use Pd-G3 or Pd-G4 precatalysts (e.g., XPhos Pd G3). These contain the ligand pre-bound and an amine scaffold that releases the active L1Pd(0) species immediately upon base exposure.

Visualization: The Failure Mode vs. Success Pathway

The following diagram illustrates why standard conditions fail and how bulky ligands bypass the trap.

Caption: Mechanistic divergence showing how bulky ligands (Green path) prevent the formation of the catalyst-poisoning N-chelate complex (Red path).

Standard Operating Procedure (SOP)

Protocol: Suzuki-Miyaura Coupling of 2-(2-bromophenyl)thiazole

This protocol is designed to be robust against steric hindrance and heteroatom poisoning.

Reagents

• Substrate: 2-(2-bromophenyl)thiazole (1.0 equiv)

• Coupling Partner: Arylboronic acid (1.5 equiv)

• Catalyst: SPhos Pd G3 (2.0 - 4.0 mol%)

  • Alternative: Pd(OAc)₂ (5 mol%) + SPhos (10 mol%)

• Base: K₃PO₄ (3.0 equiv, finely ground, anhydrous)

  • Note: Carbonate bases (K₂CO₃) are often too weak for hindered reductive elimination.

• Solvent: Toluene : Water (10:1 ratio) or 1,4-Dioxane : Water (4:1).

  • Why Water? Essential for the activation of the boronic acid (formation of boronate species).

Step-by-Step Workflow

• Vessel Prep: Oven-dry a reaction vial equipped with a magnetic stir bar. Allow to cool under argon/nitrogen flow.

• Solids Charge: Add the thiazole substrate, arylboronic acid, K₃PO₄, and SPhos Pd G3 catalyst to the vial.

  • Critical: Do not add the catalyst last if using a glovebox is impossible; add it quickly and purge immediately.

• Solvent Addition: Add the degassed solvent mixture (Toluene/Water).

  • Degassing: Sparge solvent with Argon for 15 mins prior to use. Oxygen is a killer for electron-rich phosphines.

• Reaction: Seal the vial and heat to 100°C for 12-18 hours.

  • Visual Check: The reaction should turn from orange/red to black/dark brown over time. Immediate black precipitation suggests catalyst decomposition (see Troubleshooting).

• Workup: Cool to RT. Filter through a pad of Celite to remove palladium black. Wash with EtOAc. Concentrate and purify via flash chromatography.

Troubleshooting Logic & FAQs

Diagnostic Flowchart

Use this logic tree to diagnose low yields.

Caption: Decision tree for diagnosing reaction failure based on starting material consumption.

Frequently Asked Questions

Q1: The reaction turns black immediately upon heating, and no product is formed. Why? A: "Palladium Black" formation indicates the catalyst is aggregating and falling out of solution before it can enter the catalytic cycle.

• Fix: Your ligand-to-metal ratio is likely too low, or the ligand is oxidizing. If using Pd(OAc)₂ + Ligand, increase the ratio to 1:2.5. Better yet, switch to the Pd-G3 precatalyst , which stabilizes the Pd species until it enters the cycle.

Q2: Can I use microwave irradiation? A: Yes, and it is highly recommended for this substrate. The steric hindrance requires significant thermal energy to overcome the rotational barrier for reductive elimination.

• Protocol: Heat at 120°C for 30-60 minutes in a sealed microwave vial.

Q3: My boronic acid is decomposing (protodeboronation) before coupling occurs. A: Thiazoles are electron-deficient, making the coupling slow. Meanwhile, electron-rich boronic acids (like 2,6-dimethoxyphenyl) hydrolyze quickly.

• Fix: Switch to the Pinacol Ester (BPin) derivative of your boronic acid, or add the boronic acid in 3 portions (0h, 2h, 4h). Use anhydrous K₃PO₄ in Dioxane (no water) if the substrate allows.

Q4: I need to perform a Buchwald-Hartwig amination on this substrate. Does the same protocol apply? A: No. For C-N coupling, RuPhos or BrettPhos are superior to SPhos. You must also switch the base to Cs₂CO₃ or NaOtBu .

• Warning: NaOtBu is a strong base and can sometimes cause nucleophilic attack on the thiazole ring itself. Cs₂CO₃ is safer.

References

• Buchwald Ligands for Sterically Hindered Biaryls

  • Title: Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls.[2]

  • Source: Organic Letters (ACS Public

  • URL:[Link]

• Catalyst Poisoning by Heterocycles

  • Title: Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles (Discusses N-poisoning).
  • Source: Nature Communic

  • URL:[Link]

• Ligand-Free Approaches (Contextual)

  • Title: Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives.[3]

  • Source: Bioorganic & Medicinal Chemistry / PMC.

  • URL:[Link]

• Precatalyst Guides (Pd G3/G4)

  • Title: Third Generation Buchwald Precatalysts with XPhos and RuPhos.[4]

  • Source: MDPI (Molecules).

  • URL:[Link]

• General Review of Thiazole Coupling

  • Title: A guideline for the arylation of positions 4 and 5 of thiazole via Pd-c
  • Source: Beilstein Journal of Organic Chemistry.

  • URL:[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

solubility issues of thiazole esters in aqueous buffers

Thiazole Ester Solubility Support Hub

Introduction: The Thiazole Paradox

Thiazole esters present a unique challenge in drug discovery. While the thiazole ring is a privileged scaffold found in numerous FDA-approved drugs (e.g., Dasatinib, Ritonavir), its physicochemical properties often fight against standard assay conditions.

The core conflict arises from two opposing forces:

• Lipophilicity: The aromatic thiazole ring and the ester tail drive high LogP (hydrophobicity), causing rapid precipitation in aqueous buffers.

• Chemical Instability: The electron-deficient nature of the thiazole ring makes the adjacent ester bond highly susceptible to hydrolytic cleavage, often masquerading as "solubility issues."

This guide moves beyond generic advice to address the specific molecular behavior of thiazole esters.

Module 1: The "Crash Out" Phenomenon (Kinetic Solubility)

The Issue: You dissolve your compound in 100% DMSO (clear solution), but upon adding it to your assay buffer (e.g., PBS pH 7.4), the solution turns cloudy or you lose signal intensity.

The Science: This is a failure of Kinetic Solubility . Thiazoles are weak bases (pKa ~2.5) [1]. At physiological pH (7.4), they are uncharged and highly lipophilic. When you spike a DMSO stock directly into water, the solvent environment changes too rapidly. The compound molecules aggregate into nanometer-sized particulates before they can disperse.[1] These "nanoprecipitates" are often invisible to the naked eye but will scatter light in plate readers and bind nonspecifically to proteins [2].

The Protocol: The "Sandwich" Dilution Method Do not pipette high-concentration DMSO stock directly into the final buffer. Use an intermediate solvent step to lower the energy barrier of mixing.

• Prepare Stock: 10 mM in 100% DMSO.

• Intermediate Step: Dilute stock 1:10 into a co-solvent mix (e.g., 50% DMSO / 50% Ethanol or PEG400).

  • Why? This creates a transition phase where the compound remains soluble but the solvent polarity is closer to water.

• Final Dilution: Pipette the intermediate solution into the pre-warmed assay buffer while vortexing.

Visual Workflow (DOT Diagram):

Caption: Figure 1. The "Sandwich" dilution method reduces the solvent shock that causes thiazole esters to precipitate.

Module 2: Chemical Stability (The Hydrolysis Trap)

The Issue: The solution remains clear, but potency decreases over time (e.g., IC50 shifts 10-fold after 4 hours).

The Science: Researchers often mistake chemical instability for insolubility. The nitrogen in the thiazole ring is electron-withdrawing. This pulls electron density away from the ester carbonyl carbon, making it highly electrophilic and prone to attack by water (hydrolysis) [3].[2]

• Warning: This reaction is base-catalyzed. Standard buffers at pH 7.4 or 8.0 can degrade thiazole esters with a half-life of < 60 minutes.

Diagnostic Experiment: Before blaming solubility, run a Stability Check :

• Incubate compound (10 µM) in assay buffer at RT.

• Take aliquots at T=0, 1h, 4h.

• Analyze via LC-MS.

  • Result A: Peak area decreases, new peak appears (Acid metabolite) → Hydrolysis .

  • Result B: Peak area decreases, no new peaks → Precipitation (Compound stuck to plastic).

Data Summary: Buffer Compatibility

Buffer System	pH Range	Risk Level for Thiazole Esters	Recommendation
Tris-HCl	7.0 - 9.0	HIGH	Avoid. Tris has a primary amine that can attack esters (aminolysis).
Phosphate (PBS)	7.4	MODERATE	Acceptable for short assays (< 1 hour).
HEPES	7.0 - 7.5	LOW	Preferred for physiological pH.
Acetate / Citrate	4.0 - 6.0	MINIMAL	Use if assay biology tolerates acidic pH.

Module 3: Advanced Solubilization (Excipients)

The Issue: You need high concentrations (>50 µM) for animal dosing or high-throughput screening, and the "Sandwich" method isn't enough.

The Science: Since thiazoles are too weakly basic to form stable salts at neutral pH (the proton falls off above pH 3), you must use encapsulation. Hydroxypropyl-β-Cyclodextrin (HP-β-CD) is the gold standard here. The hydrophobic thiazole core fits inside the cyclodextrin toroid, while the hydrophilic exterior interacts with the buffer [4].

Protocol: Cyclodextrin Complexation

• Prepare a 20% (w/v) HP-β-CD solution in water.

• Add your thiazole ester (solid powder) to this solution.

• Crucial Step: Sonicate for 30 minutes or stir overnight at 4°C.

• Filter (0.22 µm) to remove un-complexed solid.

Troubleshooting Decision Tree (DOT Diagram):

Caption: Figure 2.[3] Decision matrix for distinguishing between precipitation, adsorption, and hydrolysis.

Frequently Asked Questions (FAQ)

Q: Can I turn my thiazole ester into a hydrochloride salt to improve solubility? A: Generally, no . While you can make the solid salt, the pKa of the thiazole nitrogen is ~2.5. As soon as you put that salt into a pH 7.4 buffer, it will deprotonate and revert to the free base, precipitating immediately. Salts only help if the final solution pH is lower than the pKa (pH < 2.5), which is incompatible with most bioassays.

Q: Why does my compound precipitate in PBS but not in cell culture media? A: Cell culture media (like DMEM) contains Serum (FBS) . Serum albumin (BSA/HSA) acts as a natural "sink" and carrier for lipophilic drugs, preventing precipitation. If moving to a serum-free assay (like an enzyme inhibition assay), you must add a surfactant (0.01% Triton X-100 or Tween-20) to mimic this effect.

Q: I see a "bell-shaped" dose-response curve. Is this solubility related? A: Yes. This is a classic sign of precipitation at high concentrations. At low doses, the compound is soluble and active. At high doses, it crashes out, effectively lowering the available concentration, causing the signal to drop. Trust the lower part of the curve, or add excipients (Module 3).

References

• BenchChem Technical Support. (2025).[4][5] Improving the Solubility of Thiazole Compounds.[4] BenchChem.[4][5] Link

• Gillespie, C. (2013).[1] The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers.[1][6] University of Strathclyde.[1] Link

• Araújo, M. E. M., et al. (2006). Mechanism of hydrolysis of substituted N-thiazolylcarbamate esters in OH- solutions.[7] Journal of Chemical Research.[7] Link

• Jafar, M., et al. (2018). Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs.[8] International Journal of Pharmaceutical and Phytopharmacological Research.[8] Link

Sources

• 1. Thesis | The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers | ID: nc580m649 | STAX [stax.strath.ac.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. jbarbiomed.com [jbarbiomed.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. eijppr.com [eijppr.com]

Reference Data & Comparative Studies

Structural Architecture of Methyl 2-(2-bromophenyl)thiazole-4-carboxylate: Ortho-Sterics vs. Para-Planarity

Executive Summary

This guide provides a structural analysis of Methyl 2-(2-bromophenyl)thiazole-4-carboxylate (2-Br-MTC) , contrasting it with its regioisomer, Methyl 2-(4-bromophenyl)thiazole-4-carboxylate (4-Br-MTC) .

For researchers in medicinal chemistry, the distinction between these two isomers is not merely crystallographic—it is functional.[1] While the para-isomer (4-Br) typically adopts a planar conformation facilitating strong

- stacking and high melting points, the target ortho-isomer (2-Br) introduces significant steric strain. This forces the phenyl and thiazole rings into a twisted conformation, disrupting planarity but opening unique vectors for halogen bonding ( ) critical for specific active-site locking in kinase inhibitors.

Part 1: Comparative Structural Analysis

The following table contrasts the target molecule (2-Br-MTC) with its primary structural alternative (4-Br-MTC). Data is synthesized from crystallographic trends in thiazole-4-carboxylates.[1]

Feature	Target: 2-(2-bromophenyl) (Ortho)	Alternative: 2-(4-bromophenyl) (Para)	Implication for Drug Design
Conformation	Twisted (Dihedral angle )	Planar (Dihedral angle )	Ortho mimics "pre-organized" bioactive states; Para favors flat intercalation.[1]
Crystal Packing	Dominated by Halogen Bonding & Van der Waals	Dominated by - Stacking	Ortho crystals are often more soluble due to weaker lattice energy.[1]
Intermolecular Forces	(Carbonyl)	& Face-to-Face	Ortho Br acts as a specific anchor point (Sigma-hole donor).
Melting Point	Lower (typically 80–100 °C range)	Higher (typically 120–140 °C range)	Lower MP correlates with better solubility profiles in formulation.[1]
Space Group	Often or (Lower symmetry)	Often or (Higher packing efficiency)	Ortho poses higher risk of polymorphism.[1]

Part 2: Experimental Protocols

A. Synthesis & Purification Workflow

Objective: Obtain high-purity material suitable for Single Crystal X-Ray Diffraction (SCXRD).

• Hantzsch Thiazole Synthesis:

  • Reactants: 2-Bromobenzothioamide (1.0 eq) + Methyl bromopyruvate (1.1 eq).[1]

  • Solvent: Ethanol (anhydrous).[1]

  • Condition: Reflux for 4 hours.

  • Work-up: Cool to RT. The para-isomer precipitates spontaneously.[1] The 2-Br ortho-isomer often requires partial solvent evaporation and neutralization with

    due to higher solubility.[1]

• Purification:

  • Recrystallize from hot ethanol/water (9:1).

  • Critical Step: If oiling occurs (common with ortho-isomers), switch to Slow Evaporation from Methanol/Dichloromethane (1:1).

B. Crystallization for SCXRD

Objective: Grow block-like crystals

mm.

• Method: Vapor Diffusion (Sitting Drop).[1]

• Inner Well: 10 mg 2-Br-MTC in 1 mL

  .

• Outer Well: 3 mL

  -Hexane.

• Timeline: 3–5 days at 4°C.

• Why this works: The ortho-bromo substituent disrupts packing; introducing a non-polar antisolvent (

  -hexane) slowly forces the lattice to organize around the halogen bonds rather than relying on weak -stacking.

Part 3: Structural Mechanism & Visualization

The "Ortho-Twist" Effect

In the para-isomer, the molecule is flat, allowing sheets of molecules to stack like paper. In the 2-(2-bromophenyl) target, the bromine atom at the ortho position sterically clashes with the thiazole nitrogen or sulfur. To relieve this strain, the phenyl ring rotates out of plane.

Crystallographic Consequence:

• Loss of Planarity: The dihedral angle between the phenyl and thiazole rings increases.[1]

• Sigma-Hole Activation: The Bromine atom becomes more accessible for Halogen Bonding .[1] The electropositive "cap" of the Bromine (sigma-hole) interacts with the electronegative Carbonyl Oxygen of a neighboring molecule.

Diagram 1: Crystallographic Workflow & Logic

Caption: End-to-end workflow for isolating and analyzing the metastable ortho-substituted crystal form.

Diagram 2: Steric vs. Electronic Control

Caption: Mechanistic divergence: How substituent position dictates crystal packing and physicochemical properties.

Part 4: References & Validation

1. Primary Crystallographic Data Sources:

• CSD (Cambridge Structural Database): The primary repository for small molecule crystal structures.[1] Search for "Thiazole carboxylate" to validate unit cell trends.[1]

  • Source:

• IUCrData: Frequent publisher of thiazole analog structures (e.g., 2-(4-bromophenyl) variants).

  • Source:

2. Methodology & Theoretical Grounding:

• Halogen Bonding: Cavallo, G., et al. (2016).[1] "The Halogen Bond."[1] Chemical Reviews. (Defines the sigma-hole mechanism crucial for the ortho-bromo analysis).

  • Source:

• Hirshfeld Surface Analysis: Spackman, M. A., & Jayatilaka, D. (2009).[1] "Hirshfeld surface analysis."[1][2] CrystEngComm. (The standard protocol for quantifying the interactions described in Part 3).

  • Source:

3. Synthesis Context:

• Hantzsch Synthesis: ChemicalBook & PubChem Entries for Methyl 2-(4-bromophenyl)thiazole-4-carboxylate. (Provides the baseline synthesis conditions adapted for the ortho isomer).

  • Source:

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. mdpi.com [mdpi.com]

Unveiling the Thiazole Ester Carbonyl: A Comparative Guide to IR Spectroscopy Techniques and Spectral Interpretation

As a Senior Application Scientist, I frequently encounter challenges in the structural validation of novel heterocyclic compounds. Thiazole esters are ubiquitous scaffolds in pharmaceuticals, agrochemicals, and materials science. While Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) provide the backbone of structural elucidation, Fourier-Transform Infrared (FTIR) spectroscopy remains the definitive tool for probing the electronic environment of the ester carbonyl linkage.

This guide provides an in-depth, comparative analysis of the characteristic carbonyl stretching bands (

) in thiazole esters, contrasting them with standard esters, and evaluates the two primary FTIR sampling methodologies used to acquire this critical data.

Mechanistic Causality: The Electronic Environment of the Thiazole Carbonyl

To interpret the IR spectrum of a thiazole ester, one must first understand the causality behind its vibrational shifts. In a standard un-conjugated aliphatic ester, the carbonyl stretch typically manifests as a strong, sharp band between 1735 and 1750 cm

. However, when the ester carbonyl is directly attached to the thiazole ring (e.g., at the C4 or C5 position), the band undergoes a pronounced bathochromic (low-frequency) shift.

The Causality of the Shift: The shift is governed by a competition between inductive (-I) and mesomeric (+M) effects. The thiazole ring is a highly delocalized

-system containing electronegative nitrogen and sulfur atoms. The extended conjugation allows the -electrons of the heteroaromatic ring to delocalize into the antibonding orbital of the carbonyl group. This electron donation increases the single-bond character of the C=O linkage, lowering its force constant. Consequently, the vibrational frequency drops, often appearing between 1690 and 1715 cm [1].

Furthermore, in functionalized thiazole derivatives (such as thiosemicarbazones or acid hydrazone hybrids), intermolecular hydrogen bonding in the solid state can further weaken the carbonyl bond, pushing the absorption to the lower end of this range, or even revealing split bands (e.g., 1690 and 1695 cm

) due to different rotamers or packing arrangements[2].

Quantitative Comparison of Ester Carbonyl Bands

The table below summarizes the quantitative shifts observed across different ester classes, highlighting the unique spectral window of the thiazole ester.

Ester Class	Structural Environment	Typical Range (cm )	Causality of Band Position
Aliphatic Esters	Un-conjugated	1735 – 1750	Standard C=O double bond strength; minimal electronic interference.
Aromatic Esters	Conjugated (Benzene)	1715 – 1730	Mild +M effect from the phenyl ring weakens the C=O bond.
Thiazole Esters	Conjugated Heteroaromatic	1690 – 1715	Strong +M delocalization coupled with -I effects from N/S heteroatoms[1][2].

Comparative Methodology: ATR-FTIR vs. Transmission (KBr) FTIR

When analyzing solid-state thiazole esters, researchers must select an appropriate sampling technique. The choice directly impacts the resolution and accuracy of the carbonyl region (1600–1750 cm

).

Analytical Parameter	ATR-FTIR (Diamond Crystal)	Transmission FTIR (KBr Pellet)
Sample Preparation	Minimal (Direct solid application)	High (Requires grinding with anhydrous KBr)
Carbonyl Band Position	Often shifted 2–5 cm lower due to anomalous dispersion	True position; highly resolved and sharp
Moisture Interference	Low (Surface moisture only)	High (Hygroscopic KBr obscures 1640–1700 cm )
Data Integrity	Dependent on consistent anvil pressure	Strictly follows the Beer-Lambert law

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your spectral data, protocols must be designed as self-validating systems. Below are the optimized workflows for both techniques, including critical validation checkpoints.

Protocol A: High-Resolution Transmission FTIR (KBr Pellet)

Use Case: When precise differentiation between the thiazole ester carbonyl (~1695 cm

) and adjacent imine/amide bands (~1650–1670 cm ) is required[1][2].

• Matrix Dehydration (Critical Step): Dry spectroscopic-grade KBr in a vacuum oven at 110°C for a minimum of 24 hours.

  • Causality: KBr is highly hygroscopic. Absorbed water exhibits a strong bending vibration (

    ) around 1640 cm , which will artificially broaden and obscure the adjacent thiazole ester carbonyl band.

• Sample Milling: Weigh 1–2 mg of the synthesized thiazole ester and 100 mg of the anhydrous KBr. Grind thoroughly in an agate mortar for 2–3 minutes until a fine, uniform powder is achieved.

  • Validation Checkpoint: The powder must not stick to the mortar walls; clumping indicates moisture contamination. If clumping occurs, discard and restart.

• Pellet Pressing: Transfer the mixture to a 13 mm die set. Apply a vacuum for 1 minute to evacuate trapped air (preventing opaque pellets), then press at 10 tons of pressure for 2 minutes.

• Spectral Acquisition: Acquire 64 scans at a resolution of 4 cm

  from 4000 to 400 cm .

• Data Validation: Inspect the baseline at 2500 cm

  . If the transmittance is below 70%, the pellet is too thick or poorly ground, causing excessive light scattering (Mie scattering). The maximum absorbance of the carbonyl band should fall between 0.2 and 0.8 AU for linear quantitation.

Protocol B: Rapid ATR-FTIR Analysis

Use Case: Routine structural confirmation and high-throughput screening of thiazole libraries.

• Background Collection: Clean the diamond ATR crystal with isopropanol and allow it to evaporate completely. Collect a 64-scan background spectrum.

• Sample Application: Place ~2 mg of the solid thiazole ester directly onto the center of the crystal.

• Pressure Application: Lower the pressure anvil until the torque clutch clicks.

  • Causality: The evanescent wave generated in ATR penetrates only 0.5 to 2 micrometers into the sample. Inconsistent pressure leads to poor optical contact, resulting in low signal-to-noise ratios and distorted peak shapes.

• Acquisition and Correction: Acquire the spectrum.

  • Validation Checkpoint: Apply an Advanced ATR Correction algorithm post-acquisition. This corrects for wavelength-dependent penetration depth and anomalous dispersion, which can otherwise artificially shift the carbonyl band to lower wavenumbers, mimicking a false conjugation effect.

Analytical Workflow Visualization

The following decision matrix illustrates the logical progression for selecting and validating the IR analysis of a novel thiazole ester.

Fig 1: Decision matrix and validation workflow for FTIR analysis of thiazole esters.

References

• Gomha, S. M., et al. "Thiazole-Based Thiosemicarbazones: Synthesis, Cytotoxicity Evaluation and Molecular Docking Study." Drug Design, Development and Therapy, 2021. 1

• Shawali, A. S., et al. "Evaluation of the Binding Relationship of the RdRp Enzyme to Novel Thiazole/Acid Hydrazone Hybrids Obtainable through Green Synthetic Procedure." Molecules (MDPI), 2022.2

Sources

• 1. Thiazole-Based Thiosemicarbazones: Synthesis, Cytotoxicity Evaluation and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]